Cas no 2172164-63-3 (2-{3-aminobicyclo3.2.0heptan-3-yl}acetamide)

• Product Name: 2-{3-aminobicyclo3.2.0heptan-3-yl}acetamide
• CAS No: 2172164-63-3
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6504280
• PubChem ID: 165481991
• Update Time: 2025-06-07

2-{3-aminobicyclo3.2.0heptan-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-aminobicyclo3.2.0heptan-3-yl}acetamide
• EN300-1285540
• 2172164-63-3
• 2-{3-aminobicyclo[3.2.0]heptan-3-yl}acetamide

• Inchi： 1S/C9H16N2O/c10-8(12)5-9(11)3-6-1-2-7(6)4-9/h6-7H,1-5,11H2,(H2,10,12)
• InChI Key： XFWDGYNNDZDGIN-UHFFFAOYSA-N
• SMILES： O=C(CC1(CC2CCC2C1)N)N

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.1Ų

Additional information on 2-{3-aminobicyclo3.2.0heptan-3-yl}acetamide

Recent Advances in the Study of 2-{3-aminobicyclo[3.2.0]heptan-3-yl}acetamide (CAS: 2172164-63-3): A Promising Compound in Chemical Biology and Drug Discovery

The compound 2-{3-aminobicyclo[3.2.0]heptan-3-yl}acetamide (CAS: 2172164-63-3) has recently emerged as a molecule of significant interest in the field of chemical biology and pharmaceutical research. This bicyclic structure, characterized by its unique 3-aminobicyclo[3.2.0]heptane scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a valuable candidate for further drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-{3-aminobicyclo[3.2.0]heptan-3-yl}acetamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel asymmetric synthesis approach that significantly improved the yield and enantiomeric purity of the compound. This advancement is critical for ensuring the reproducibility and scalability of production, which are essential for preclinical and clinical studies.

Pharmacological evaluations have revealed that 2-{3-aminobicyclo[3.2.0]heptan-3-yl}acetamide exhibits notable activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its affinity for GABA_A and NMDA receptors, suggesting potential applications in neurological disorders such as epilepsy, anxiety, and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects.

Recent preclinical studies have also explored the compound's pharmacokinetic profile. Data indicate that 2-{3-aminobicyclo[3.2.0]heptan-3-yl}acetamide has favorable absorption and distribution properties, with a half-life that supports once-daily dosing. Metabolite identification studies have identified the primary pathways of biotransformation, which are crucial for understanding potential drug-drug interactions and optimizing dosing regimens.

In addition to its neurological applications, researchers have investigated the compound's potential in oncology. Preliminary findings suggest that 2-{3-aminobicyclo[3.2.0]heptan-3-yl}acetamide may inhibit certain kinases involved in cancer cell proliferation. While these results are promising, further studies are needed to elucidate the precise mechanisms and evaluate efficacy in animal models.

The safety profile of 2-{3-aminobicyclo[3.2.0]heptan-3-yl}acetamide has been assessed in acute and subchronic toxicity studies. Results indicate a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These findings support the progression of the compound into more advanced stages of development.

In conclusion, 2-{3-aminobicyclo[3.2.0]heptan-3-yl}acetamide (CAS: 2172164-63-3) represents a versatile and promising compound in chemical biology and drug discovery. Its unique structural features, combined with its pharmacological and pharmacokinetic properties, make it a compelling candidate for further research. Future studies should focus on expanding its therapeutic applications, optimizing its formulation, and advancing it through clinical trials to realize its full potential in medicine.